Cas no 634468-96-5 (Tert-Butyl 4-(pyrimidin-5-yl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(pyrimidin-5-yl)piperazine-1-carboxylate
• CAS No: 634468-96-5
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• MDL: MFCD11872512
• CID: 1029932
• PubChem ID: 67325143
• Update Time: 2025-09-28

Tert-Butyl 4-(pyrimidin-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(pyrimidin-5-yl)piperazine-1-carboxylate
• TERT-BUTYL 4-(5-PYRIMIDINYL)-1-PIPERAZINECARBOXYLATE
• tert-butyl 4-pyrimidin-5-ylpiperazine-1-carboxylate
• AK108371
• JWFIRRWHYFDUCF-UHFFFAOYSA-N
• EBD978459
• AX8240890
• AB0068685
• Z4977
• ST24025940
• 5-(4-Boc-1-piperazinyl)pyrimidine
• MFCD11872512
• CS-0060951
• AMY17417
• DS-3912
• tert-Butyl4-(pyrimidin-5-yl)piperazine-1-carboxylate
• SCHEMBL2227063
• DTXSID00736832
• AKOS016845574
• 634468-96-5
• SY114549
• DB-233912
• Tert-Butyl 4-(pyrimidin-5-yl)piperazine-1-carboxylate

• MDL： MFCD11872512
• Inchi： 1S/C13H20N4O2/c1-13(2,3)19-12(18)17-6-4-16(5-7-17)11-8-14-10-15-9-11/h8-10H,4-7H2,1-3H3
• InChI Key： JWFIRRWHYFDUCF-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2=CN=CN=C2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.15900
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1

Experimental Properties

• PSA: 58.56000
• LogP: 1.53660

Tert-Butyl 4-(pyrimidin-5-yl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Tert-Butyl 4-(pyrimidin-5-yl)piperazine-1-carboxylate

Tert-Butyl 4-(pyrimidin-5-yl)piperazine-1-carboxylate (CAS No. 634468-96-5): A Versatile Scaffold in Modern Medicinal Chemistry

Tert-butyl 4-(pyrimidin-5-yl)piperazine-1-carboxylate (CAS No. 634468–96–5) is a synthetically accessible heterocyclic compound that has emerged as a critical building block in the development of bioactive molecules. Its unique structural features, including the pyrimidine ring system, piperazine scaffold, and tert-butyl ester functionality, position it as a valuable intermediate for drug discovery programs targeting G protein-coupled receptors (GPCRs), enzyme inhibitors, and ion channel modulators. Recent advancements in medicinal chemistry highlight its role in optimizing pharmacokinetic profiles and enhancing target specificity.

The pyrimidine moiety is a core structure in numerous FDA-approved therapeutics, such as antiviral agents (e.g., tenofovir) and anticancer drugs (e.g., ruxolitinib). When conjugated with the piperazine ring system, this compound demonstrates enhanced solubility and metabolic stability—critical parameters for oral drug delivery. The tert-butyl ester group serves as a protecting group during synthetic pathways, enabling selective derivatization of the piperazine nitrogen atoms. This strategic design allows researchers to tailor molecular interactions with biological targets while maintaining structural integrity.

In recent studies published in *Journal of Medicinal Chemistry* (2023), derivatives of this compound showed promising activity against the Aurora kinase family, a validated target in oncology. The pyrimidin–piperazine hybrid demonstrated nanomolar IC₅₀ values (0.1–1.2 μM) with improved selectivity over off-target kinases compared to first-generation inhibitors. Structural modifications at the tert-butyl ester position revealed correlations between lipophilicity and cellular permeability, underscoring its utility in lead optimization campaigns.

Synthetic methodologies for Tert-butyl 4-(pyrimidin–5–yl)piperazine–1–carboxylate have evolved significantly since its initial characterization in 2018. Modern approaches employ microwave-assisted Ullmann coupling reactions to couple pyrimidine derivatives with piperazine precursors under mild conditions (Organic Letters, 2022). This advancement reduces reaction times from 72 hours to under 3 hours while achieving >90% yields—a critical improvement for large-scale pharmaceutical synthesis.

The piperazine scaffold has been extensively studied for its ability to form hydrogen bonds with receptor sites, particularly in serotonergic and dopaminergic systems. When functionalized with pyrimidine rings, this compound exhibits dual pharmacophoric properties: hydrophobic interactions via the aromatic system and hydrogen-bonding capabilities through nitrogen atoms. These characteristics make it an ideal candidate for developing modulators of the serotonin transporter (SERT), as demonstrated in preclinical models of depression published by *Nature Communications* (2023).

Notably, recent research from MIT's Department of Chemistry (2023) revealed that this compound's tert-butyl ester functionality can be selectively hydrolyzed using lipase enzymes under aqueous conditions at pH 7.4. This biocatalytic approach enables site-specific derivatization without compromising the integrity of sensitive functional groups—a breakthrough for green chemistry applications in pharmaceutical manufacturing.

In the field of neurodegenerative disease research, derivatives containing this scaffold have shown neuroprotective effects through modulation of NMDA receptors and inhibition of β-secretase activity (BACE1). A phase I clinical trial candidate derived from this structure demonstrated reduced amyloid-beta plaque formation in transgenic mouse models of Alzheimer's disease (Clinical Pharmacology & Therapeutics, 2023).

The versatility of Tert-butyl 4-(pyrimidin–5–yl)piperazine–1–carboxylate extends beyond traditional drug development applications. In materials science, its rigid aromatic core provides structural stability for organic light-emitting diodes (OLEDs), while the piperazine ring enhances charge transport properties through π-electron delocalization (Advanced Materials, 2023). This dual functionality positions it as a multifunctional platform across both biomedical and technological domains.

Computational studies using density functional theory (DFT) have elucidated key conformational preferences of this molecule under physiological conditions (JACS Au, 2023). The results indicate that the most stable conformation involves planar alignment between the pyrimidine ring and piperazine nitrogen atoms, facilitating optimal receptor binding interactions through preorganized geometry—a critical factor for high-affinity ligand design.

In antiviral research programs targeting SARS-CoV-2 variants, this scaffold has been incorporated into nucleoside analogs that inhibit viral RNA-dependent RNA polymerase (RdRp). The pyrimidine-piperazine hybrid structure mimics natural nucleosides while introducing steric bulk through the tert-butyl group, preventing viral resistance mechanisms observed with first-generation remdesivir analogs (Virology Journal, 2023).

The synthetic accessibility of this compound has also enabled high-throughput screening campaigns at pharmaceutical companies like Novartis and Merck & Co. Automated parallel synthesis platforms can generate over 1,000 derivatives per week using solid-phase techniques modified from combinatorial chemistry protocols established by *Science Translational Medicine* (2023).

In conclusion, Tert-butyl 4-(pyrimidin–5–yl)piperazine–1–carboxylate represents a pivotal molecular framework bridging traditional heterocyclic chemistry with modern drug discovery paradigms. Its structural adaptability combined with well-established synthetic methodologies ensures continued relevance across diverse therapeutic areas—from oncology to neurology—and underscores its importance as a foundational element in contemporary medicinal chemistry research programs.